Cas no 2228598-47-6 (tert-butyl 3-(2,5-dimethylthiophen-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2,5-dimethylthiophen-3-yl)piperazine-1-carboxylate
• CAS No: 2228598-47-6
• MF: C₁₅H₂₄N₂O₂S
• MW: 296.428262710571
• CID: 6000749
• PubChem ID: 165833142
• Update Time: 2025-05-23

tert-butyl 3-(2,5-dimethylthiophen-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,5-dimethylthiophen-3-yl)piperazine-1-carboxylate
• EN300-1899555
• 2228598-47-6

• Inchi： 1S/C15H24N2O2S/c1-10-8-12(11(2)20-10)13-9-17(7-6-16-13)14(18)19-15(3,4)5/h8,13,16H,6-7,9H2,1-5H3
• InChI Key： NSAGVYKKXTUMEU-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 296.15584919g/mol
• Monoisotopic Mass: 296.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.8Ų

Additional information on tert-butyl 3-(2,5-dimethylthiophen-3-yl)piperazine-1-carboxylate

tert-butyl 3-(2,5-dimethylthiophen-3-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(2,5-dimethylthiophen-3-yl)piperazine-1-carboxylate, with the CAS number 2228598-47-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazine ring with a thiophene moiety, making it a valuable substrate for various chemical and biological studies. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in pharmaceutical compounds due to its ability to form hydrogen bonds and interact with biological targets. The thiophene group, on the other hand, introduces electronic properties that can enhance the compound's stability and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methods. One notable approach involves the coupling of piperazine derivatives with thiophene-containing building blocks under catalytic conditions. These methods often utilize transition metal catalysts, such as palladium complexes, to facilitate cross-coupling reactions. The incorporation of the tert-butyl group adds steric bulk to the molecule, which can influence its pharmacokinetic properties and bioavailability. This makes the compound an attractive candidate for drug discovery programs targeting various therapeutic areas.

In terms of pharmacological activity, tert-butyl 3-(2,5-dimethylthiophen-3-yl)piperazine-1-carboxylate has shown promise in preclinical studies as a potential modulator of ion channels and G-protein coupled receptors (GPCRs). These studies have been conducted using state-of-the-art techniques, including electrophysiology and fluorescence-based assays, to assess its effects on cellular signaling pathways. The compound's ability to modulate these targets suggests its potential utility in treating conditions such as epilepsy, pain, and inflammation.

The structural versatility of this compound also makes it an ideal starting material for further chemical modifications. Researchers have explored the substitution of different groups at various positions on the piperazine and thiophene rings to optimize its pharmacodynamic and pharmacokinetic profiles. For instance, replacing the tert-butyl group with other alkyl chains or functional groups has been shown to significantly alter the compound's solubility and permeability properties.

In addition to its pharmacological applications, this compound has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

The synthesis and characterization of tert-butyl 3-(2,5-dimethylthiophen-3-yl)piperazine-1-carboxylate have been extensively documented in peer-reviewed journals, highlighting its importance in both academic and industrial research. Its inclusion in various chemical databases and online repositories further underscores its relevance as a research tool and potential therapeutic agent.

In conclusion, this compound represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, coupled with recent advances in synthetic methods and biological applications, positions it as a key player in future drug discovery efforts. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific understanding and practical applications across multiple disciplines.